molecular formula C10H19O4P B8522164 Dimethyl (3-cyclopentyl-2-oxopropyl)phosphonate CAS No. 87929-28-0

Dimethyl (3-cyclopentyl-2-oxopropyl)phosphonate

Cat. No. B8522164
CAS RN: 87929-28-0
M. Wt: 234.23 g/mol
InChI Key: SEGZWFLFMRLEAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dimethyl (3-cyclopentyl-2-oxopropyl)phosphonate is a useful research compound. Its molecular formula is C10H19O4P and its molecular weight is 234.23 g/mol. The purity is usually 95%.
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properties

CAS RN

87929-28-0

Molecular Formula

C10H19O4P

Molecular Weight

234.23 g/mol

IUPAC Name

1-cyclopentyl-3-dimethoxyphosphorylpropan-2-one

InChI

InChI=1S/C10H19O4P/c1-13-15(12,14-2)8-10(11)7-9-5-3-4-6-9/h9H,3-8H2,1-2H3

InChI Key

SEGZWFLFMRLEAL-UHFFFAOYSA-N

Canonical SMILES

COP(=O)(CC(=O)CC1CCCC1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To an ice-cooled and stirred solution of cyclopentylacetic acid (7.9 g, 0.062 mol) in 30 ml of ether was added an excess solution of diazomethane in ether. After concentration, the residue was distilled under reduced pressure to give a colorless transparent liquid of methyl cyclopentylacetate (yielded amount 5.5g, 0.039 mol, yield 62.5%, b.p. 64°-65° C./15 mmHg). Then, a solution of n-butyl lithium in hexane (1.58N, 55.7 ml, 0.088 mol) was added dropwise to a stirred solution of dimethyl methylphosphonate (10.9 g, 0.088 mol) in 100 ml of anhydrous THF under argon atmosphere at -78° C. After 30 minutes, the above-mentioned methyl cyclopentylacetate (5.0 g, 0.035 mol) in 10 ml of anhydrous THF was further added dropwise, and the mixture was stirred in situ for 30 minutes. This reaction mixture was allowed to warm to 0° C., diluted with 5.3 ml of acetic acid and 20 ml of water, and concentrated. 30 ml of water was added to the residue. The mixture was extracted with ethyl acetate (50 ml×2), and the combined ethyl acetate layers were washed with water (20 ml×1) and brine (20 ml×1), dried over anhydrous sodium sulfate, and concentrated. The residue was distilled under reduced pressure to give a colorless transparent oil of dimethyl 3-cyclopentyl-2-oxo-propylphosphonate (7.8 g, 0.033 mol, yield 94.7%, b.p. 110°-112° C./0.13 mmHg), which was assigned the structure by the following data:
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
55.7 mL
Type
reactant
Reaction Step One
Quantity
10.9 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
5.3 mL
Type
solvent
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Three

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